3-[ethyl[3-methyl-4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile
3-[ethyl[3-methyl-4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile
Brand Name:
Vulcanchem
CAS No.:
16588-67-3
VCID:
VC0090685
InChI:
InChI=1S/C20H21N5O2S2/c1-4-25(11-5-10-21)15-6-8-17(14(2)12-15)23-24-20-22-18-9-7-16(29(3,26)27)13-19(18)28-20/h6-9,12-13H,4-5,11H2,1-3H3
SMILES:
CCN(CCC#N)C1=CC(=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)C
Molecular Formula:
C20H21N5O2S2
Molecular Weight:
427.5 g/mol
3-[ethyl[3-methyl-4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile
CAS No.: 16588-67-3
Main Products
VCID: VC0090685
Molecular Formula: C20H21N5O2S2
Molecular Weight: 427.5 g/mol
![3-[ethyl[3-methyl-4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile - 16588-67-3](/images/no_structure.jpg)
| CAS No. | 16588-67-3 |
|---|---|
| Product Name | 3-[ethyl[3-methyl-4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile |
| Molecular Formula | C20H21N5O2S2 |
| Molecular Weight | 427.5 g/mol |
| IUPAC Name | 3-[N-ethyl-3-methyl-4-[(6-methylsulfonyl-1,3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile |
| Standard InChI | InChI=1S/C20H21N5O2S2/c1-4-25(11-5-10-21)15-6-8-17(14(2)12-15)23-24-20-22-18-9-7-16(29(3,26)27)13-19(18)28-20/h6-9,12-13H,4-5,11H2,1-3H3 |
| Standard InChIKey | IMWICXCTLULCFP-UHFFFAOYSA-N |
| SMILES | CCN(CCC#N)C1=CC(=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)C |
| Canonical SMILES | CCN(CCC#N)C1=CC(=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C)C |
| PubChem Compound | 85506 |
| Last Modified | Nov 11 2021 |
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